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Cat. No.: B088755 Get Quote

For researchers, scientists, and professionals in drug development, the selection of high-quality

reagents is a critical determinant of experimental success. Methoxymethyltrimethylsilane
(MOM-TMS), a versatile protecting group and synthetic intermediate, is a case in point. This

technical guide provides an in-depth overview of reputable suppliers for academic research,

quantitative data for product comparison, and a detailed experimental workflow for its

application.

Finding a Reliable Supplier for Academic Needs
For academic laboratories, securing high-purity chemicals in appropriate quantities and at a

reasonable cost is paramount. Several reputable chemical suppliers cater to the needs of the

research community, offering Methoxymethyltrimethylsilane (CAS No. 14704-14-4). When

selecting a supplier, researchers should consider not only the list price but also purity

specifications, available quantities, and potential for academic discounts or bulk ordering.

Key considerations for procurement in an academic setting include inventory management to

avoid unnecessary purchases and adherence to institutional purchasing guidelines, which may

specify preferred vendors.[1] The process typically involves identifying the required chemical,

obtaining necessary approvals from the department or chemical safety officer, and then placing

the order through the university's procurement system.[2][3][4] While direct negotiation of

prices for individual chemicals is less common for smaller quantities, establishing a relationship

with sales representatives from major suppliers can be beneficial for larger or recurring orders.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b088755?utm_src=pdf-interest
https://www.benchchem.com/product/b088755?utm_src=pdf-body
https://www.benchchem.com/product/b088755?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-4-administrative-controls/411
https://www.whitworth.edu/cms/media/whitworth/documents/administration/occupational-amp-environmental-safety/chemical-procurement-sop.pdf
https://go.zageno.com/blog/lab-supply-purchasing-everything-you-need-to-know
https://www.uu.se/en/staff/organisation-and-governance/regulations/procedure-for-purchase-of-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a summary of prominent suppliers offering Methoxymethyltrimethylsilane, along

with key quantitative data to facilitate comparison.

Data Presentation: Comparison of
Methoxymethyltrimethylsilane Suppliers

Supplier

Product
Number
(Example
)

Purity
Available
Quantitie
s

Physical
Form

Density
(at 25°C)

Boiling
Point

Sigma-

Aldrich

(MilliporeSi

gma)

277711 98% 10 g, 50 g Liquid 0.758 g/mL 83 °C (lit.)

TCI

America
M1264

>98.0%

(GC)

5 mL, 25

mL
Liquid 0.758 g/mL 83 °C

Fisher

Scientific

ACROS38

0393
98% 10 g, 50 g Liquid 0.758 g/mL 83 °C

Santa Cruz

Biotechnol

ogy

sc-254433 - 10 g, 25 g Liquid - -

BOC

Sciences

14704-14-

4

>95.0%

(GC)
Custom Liquid - -

Jilin Haofei - - Custom Liquid - -

Note: Purity levels and other specifications are as reported by the supplier and may be subject

to lot-to-lot variation. Researchers should always consult the certificate of analysis for specific

batches. Pricing information is dynamic and typically requires logging into an institutional

account or requesting a quote.

Experimental Protocols: Application in Organic
Synthesis
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Methoxymethyltrimethylsilane is a valuable reagent in organic synthesis, primarily for the

protection of alcohols as methoxymethyl (MOM) ethers. The following is a general experimental

protocol for the reaction of Methoxymethyltrimethylsilane with tert-Butyllithium, a common

step in its utilization as a synthetic intermediate. This protocol is based on a procedure

described in The Journal of Organic Chemistry.[5]

Reaction of Methoxymethyltrimethylsilane with tert-Butyllithium

Materials:

Methoxymethyltrimethylsilane (16)

tert-Butyllithium in pentane

Tetrahydrofuran (THF), anhydrous

Methyl iodide

Ice bath

Standard glassware for anhydrous reactions (e.g., round-bottom flask, syringe, magnetic

stirrer)

Procedure:

To a solution of 2.4 g (20 mmol) of Methoxymethyltrimethylsilane (16) in 10 mL of

anhydrous tetrahydrofuran, add tert-Butyllithium (20 mmol) in pentane.

Stir the solution for 30 minutes at 25 °C.

Cool the solution in an ice bath.

While maintaining the cold temperature, add 2.84 g (20 mmol) of methyl iodide.

Remove the ice bath and allow the solution to stand for 2 hours at 25 °C.

Disclaimer: This is a generalized protocol. Researchers should consult the original literature

and adapt the procedure to their specific substrate and scale. All reactions should be
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performed in a well-ventilated fume hood with appropriate personal protective equipment.

Visualization of Experimental and Logical
Workflows
To further clarify the processes involved in utilizing Methoxymethyltrimethylsilane for

academic research, the following diagrams, generated using the DOT language, illustrate key

workflows.

Procurement Workflow

Identify Research Need for MOM-TMS

Search University Inventory

Select Supplier (e.g., Sigma-Aldrich, TCI)

If not in stock

Obtain Departmental/Safety Approval

Place Order via University Procurement System

Receive and Log Chemical

Click to download full resolution via product page
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Procurement workflow for Methoxymethyltrimethylsilane.

General Synthetic Application

Reactant with Alcohol Functional Group

Protection of Alcohol as MOM Ether

Methoxymethyltrimethylsilane (MOM-TMS)

Perform Desired Reaction on Other Functional Groups

Deprotection of MOM Ether

Final Product with Restored Alcohol

Click to download full resolution via product page

General synthetic workflow using MOM-TMS as a protecting group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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